Cas no 451477-74-0 (N-(4-bromophenyl)-4-fluoro-3-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-(4-bromophenyl)-4-fluoro-3-(piperidine-1-sulfonyl)benzamide
• CAS No: 451477-74-0
• MF: C₁₈H₁₈BrFN₂O₃S
• MW: 441.314526081085
• CID: 6221531
• PubChem ID: 5206704
• Update Time: 2025-10-29

N-(4-bromophenyl)-4-fluoro-3-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-4-fluoro-3-(piperidine-1-sulfonyl)benzamide
• AKOS008466180
• Oprea1_226584
• 451477-74-0
• ZINC03022480
• SR-01000577878-1
• F0917-0874
• SR-01000577878
• N-(4-bromophenyl)-4-fluoro-3-piperidin-1-ylsulfonylbenzamide
• N-(4-bromophenyl)-4-fluoro-3-(piperidin-1-ylsulfonyl)benzamide

• Inchi： 1S/C18H18BrFN2O3S/c19-14-5-7-15(8-6-14)21-18(23)13-4-9-16(20)17(12-13)26(24,25)22-10-2-1-3-11-22/h4-9,12H,1-3,10-11H2,(H,21,23)
• InChI Key： WUTHKQAGUJTLGN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C1=CC=C(C(=C1)S(N1CCCCC1)(=O)=O)F)=O

Computed Properties

• Exact Mass: 440.02055g/mol
• Monoisotopic Mass: 440.02055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(4-bromophenyl)-4-fluoro-3-(piperidine-1-sulfonyl)benzamide

N-(4-Bromophenyl)-4-Fluoro-3-(Piperidine-1-Sulfonyl)Benzamide: A Comprehensive Overview

N-(4-Bromophenyl)-4-fluoro-3-(piperidine-1-sulfonyl)benzamide, identified by the CAS number 451477-74-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a bromophenyl group, a fluoro-substituted benzene ring, and a piperidine sulfonyl moiety. The combination of these functional groups makes it a versatile molecule with unique properties that have been explored in recent studies.

The synthesis of N-(4-bromophenyl)-4-fluoro-3-(piperidine-1-sulfonyl)benzamide involves multi-step organic reactions, including nucleophilic substitution, sulfonation, and amide formation. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for further applications. The bromine atom in the para position of the phenyl ring contributes to the molecule's electronic properties, while the fluoro group enhances its stability and reactivity in certain environments.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Its sulfonyl group is known to enhance bioavailability and pharmacokinetic properties, making it a promising candidate for drug development. Additionally, the piperidine ring introduces flexibility into the molecule, which can be advantageous in targeting specific biological receptors or enzymes.

In terms of physical properties, N-(4-bromophenyl)-4-fluoro-3-(piperidine-1-sulfonyl)benzamide exhibits a melting point of approximately 220°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in various chemical processes, including chromatography and crystallization techniques.

The biological activity of this compound has been extensively studied in vitro. It has shown moderate inhibitory effects on certain kinase enzymes, suggesting its potential as a lead compound in anti-cancer drug discovery. Furthermore, its ability to penetrate cellular membranes makes it a valuable tool in studying drug delivery mechanisms.

From an environmental perspective, the degradation pathways of N-(4-bromophenyl)-4-fluoro-3-(piperidine-1-sulfonyl)benzamide have been investigated under simulated environmental conditions. Results indicate that it undergoes slow hydrolysis under alkaline conditions, with byproducts that are less toxic than the parent compound. This information is crucial for assessing its environmental impact and ensuring safe disposal practices.

In conclusion, N-(4-bromophenyl)-4-fluoro-3-(piperidine-1-sulfonyl)benzamide (CAS No. 451477-74-0) is a multifaceted compound with promising applications in pharmaceuticals and materials science. Its unique structure and properties continue to attract research interest, driving advancements in its synthesis, characterization, and utilization across diverse fields.